1-(1-Benzylpiperidin-4-yl)-3-(2-fluorophenyl)thiourea

• Molecular Formula: C19H22FN3S
• Molecular Weight: 343.5 g/mol
• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C19H22FN3S/c20-17-8-4-5-9-18(17)22-19(24)21-16-10-12-23(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H2,21,22,24)
• InChI Key: DHNRHIJFIBDZKT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=S)NC2=CC=CC=C2F)CC3=CC=CC=C3

Description

WAY-354436 is an active molecule with the chemical formula C₁₉H₂₂FN₃S and a molecular weight of 343.46 g/mol . It is primarily used in biochemical research and is known for its high purity and stability .

Preparation Methods

The synthesis of WAY-354436 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic routes and reaction conditions are proprietary and not publicly disclosed . Industrial production methods typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

WAY-354436 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. .

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-354436 is widely used in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a reference compound in analytical studies.

Biology: It is used in studies involving cellular processes and molecular interactions.

Medicine: It is investigated for its potential therapeutic effects and as a tool in drug discovery.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of WAY-354436 involves its interaction with specific molecular targets and pathways. It binds to certain proteins and enzymes, modulating their activity and affecting various cellular processes. The exact molecular targets and pathways involved are still under investigation .